Cas no 539809-47-7 (<br>2-((5-(((3-Chlorophenyl)amino)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)- N-(m-tolyl)acetamide)
539809-47-7 structure
Product Name:<br>2-((5-(((3-Chlorophenyl)amino)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)- N-(m-tolyl)acetamide
CAS No:539809-47-7
MF:C24H22ClN5OS
MW:463.982382297516
CID:3052877
PubChem ID:1516370
Update Time:2025-04-21
<br>2-((5-(((3-Chlorophenyl)amino)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)- N-(m-tolyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- <br>2-((5-(((3-Chlorophenyl)amino)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)- N-(m-tolyl)acetamide
- 2-[(5-{[(3-chlorophenyl)amino]methyl}-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-methylphenyl)acetamide
- 2-({5-[(3-CHLOROANILINO)METHYL]-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL}SULFANYL)-N-(3-METHYLPHENYL)ACETAMIDE
- STK680629
- 2-((5-(((3-Chlorophenyl)amino)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(m-tolyl)acetamide
- 2-((5-((3-Chloroanilino)methyl)-4-phenyl-4H-1,2,4-triazol-3-YL)sulfanyl)-N-(3-methylphenyl)acetamide
- 644-709-9
- 539809-47-7
- AKOS005596274
-
- Inchi: 1S/C24H22ClN5OS/c1-17-7-5-10-20(13-17)27-23(31)16-32-24-29-28-22(30(24)21-11-3-2-4-12-21)15-26-19-9-6-8-18(25)14-19/h2-14,26H,15-16H2,1H3,(H,27,31)
- InChI Key: MWKBDCCBEMWTQQ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)NCC1=NN=C(N1C1C=CC=CC=1)SCC(NC1=CC=CC(C)=C1)=O
Computed Properties
- Exact Mass: 463.1233592Da
- Monoisotopic Mass: 463.1233592Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 593
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 97.1Ų
<br>2-((5-(((3-Chlorophenyl)amino)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)- N-(m-tolyl)acetamide Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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